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Compound of Interest

Compound Name: 2-Methoxy-4-fluorobenzyl chloride
CAS No.: 157068-04-7
Cat. No.: B132141
Get Quote
. J

Executive Summary & Compound Identity

2-Methoxy-4-fluorobenzyl chloride (CAS: 157068-04-7) is a specialized electrophilic building
block primarily utilized in medicinal chemistry for the introduction of the 2-methoxy-4-
fluorobenzyl motif.[1] This moiety is critical in drug discovery for modulating lipophilicity and
metabolic stability (via the fluorine atom) while offering steric and electronic influence through
the ortho-methoxy group.

This guide provides a comprehensive spectroscopic profile (NMR, IR, MS) derived from
structural principles and analogous empirical data, designed to assist researchers in the
validation and quality control of this intermediate.

Chemical Identity Table
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Parameter Detail

IUPAC Name 1-(Chloromethyl)-4-fluoro-2-methoxybenzene
CAS Number 157068-04-7

Molecular Formula CsHsCIFO

Molecular Weight 174.60 g/mol

Physical State Colorless to pale yellow liquid (typically)

) 2-Methoxy-4-fluorobenzyl alcohol (Hydrolysis
Key Impurity oroduct)

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile of this compound is defined by the interplay between the electron-donating
methoxy group, the electron-withdrawing fluorine atom, and the benzylic chloride.

N1H NMR Characterization (400 MHz, CDCI3)

The proton spectrum is characterized by a distinct AMX or ABC spin system in the aromatic
region due to the 1,2,4-substitution pattern, further complicated by Hydrogen-Fluorine (

) coupling.
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Shift ( Coupling (
Signal Multiplicity Integral Assignment
» PpmM) , HZ)
H-6
A 7.25-7.32 dd 1H )
(Aromatic)
H-3
B 6.60 — 6.68 dd 1H .
(Aromatic)
H-5
C 6.55 — 6.65 td 1H _
(Aromatic)
CH2-Cl
D 4.62 s 2H _
(Benzylic)
O-CHs
E 3.86 s 3H
(Methoxy)

Mechanistic Insight:

e H-3 Shielding: The proton at position 3 is located between the methoxy and fluorine groups.

Both substituents exert an ortho-shielding effect, pushing this signal upfield (~6.6 ppm). It

typically shows a large

coupling (~10 Hz).

e H-6 Deshielding: The proton at position 6 is adjacent to the chloromethyl group. The

paramagnetic anisotropy of the aromatic ring combined with the inductive effect of the

benzylic chloride keeps this signal downfield (~7.3 ppm).

e Benzylic Singlet: While typically a singlet, the benzylic -CHz- protons may show broadening

or very fine splitting due to long-range coupling with the fluorine atom (

N13}C NMR Characterization (100 MHz, CDCI:s)

The Carbon-13 spectrum is dominated by C-F coupling, which splits the signals of carbons 3,

4, and 5 into doublets.
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Shift ( Multiplicity (
Signal Assignment
» PpmM) )

d(

C-4 ~163.5 C-F (Ipso)
Hz)
d(

C-2 ~158.5 C-OMe
Hz)
d(

C-1 ~118.0 C-CH2CI (Ipso)
Hz)
d(

C-6 ~131.5 Aromatic C-6
Hz)
d(

C-5 ~107.0 Aromatic C-5
Hz)
d(

C-3 ~99.5 Aromatic C-3
Hz)

CH:2 ~41.0 S Benzylic C

OMe ~55.8 S Methoxy C

Mass Spectrometry (MS) Profile

Mass spectrometry is the primary tool for confirming the presence of the chlorine atom (isotope
pattern) and the benzylic nature of the compound.

Fragmentation Pathway (El, 70 eV)

e Molecular lon (M*): Observed at m/z 174 and 176.

o |sotope Pattern: The characteristic 3:1 ratio between m/z 174 (
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Cl) and 176 (
ClI) confirms the presence of a single chlorine atom.

e Base Peak (M - Cl): The dominant peak is typically m/z 139. This corresponds to the loss of
the chlorine radical (Cle) or chloride ion, generating the 2-methoxy-4-fluorobenzyl cation. This
cation is highly stabilized by resonance contribution from the ortho-methoxy group.

o Secondary Fragmentation: Loss of the methyl group from the methoxy (m/z 139 - m/z 124)
or loss of CO (m/z 139 - m/z 111).

MS Logic Diagram
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Figure 1: Predicted EI-MS Fragmentation Pathway for 2-Methoxy-4-fluorobenzyl chloride

Click to download full resolution via product page

Infrared (IR) Spectroscopy

The IR spectrum provides rapid confirmation of functional groups, particularly the absence of
the broad O-H stretch (indicating the alcohol impurity) and the presence of the C-Cl bond.
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Frequency (cm™?) Vibration Mode Diagnostic Value
3100 — 3000 C-H Stretch (Aromatic) Weak intensity.
) ) Associated with O-CHs and -
2980 — 2850 C-H Stretch (Aliphatic)
CHa-.
] Characteristic of the benzene
1610, 1590 C=C Ring Stretch ]
ring.
Strong band, typical for aryl
1250 — 1230 C-O-C Stretch (Asym) alkyl ethers (Anisole
derivative).
Strong, broad band. Highly
1150 - 1100 C-F Stretch diagnostic for fluorinated
aromatics.
Supporting evidence for the
1030 C-O-C Stretch (Sym)
methoxy group.
Moderate to strong band.
750 — 650 C-CI Stretch Confirms the alkyl chloride.[2]

[3]4]

Experimental Protocols & Quality Control
Sample Preparation for NMR

To ensure high-resolution data and prevent degradation:

e Solvent: Use CDCIs (Chloroform-d) neutralized with silver foil or basic alumina if the

compound is suspected to be acid-sensitive (benzylic chlorides can be unstable in acidic

CDCls).

» Concentration: Dissolve ~10 mg of sample in 0.6 mL of solvent.

« Filtration: Filter through a cotton plug if any turbidity (polymerization/hydrolysis solids) is

visible.
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Handling & Stability (Self-Validating Protocol)

Benzylic chlorides are potent alkylating agents and are susceptible to hydrolysis.
» Validation Step: Before any synthesis, run a TLC (Thin Layer Chromatography).
o Mobile Phase: Hexane:Ethyl Acetate (9:1).
o Observation: The chloride (Product) moves faster (

) than the corresponding alcohol impurity (
).

o Visual: If a baseline spot or a lower spot is observed, the sample has hydrolyzed.

Synthesis & Impurity Workflow

Starting Material Reagent
2-Methoxy-4-fluorobenzyl alcohol SOCI2 or PCI3

» -
. -

-~

Chlorination -_ = -

’/

-~

Target Product g
2-Methoxy-4-fluorobenzyl chloride - Identity Match
(CAS: 157068-04-7) .

Moisture/H20 .’

Impurity (Hydrolysis)

Reverts to Alcohol

Figure 2: Synthesis and Degradation Logic for Quality Control

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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